Cas no 1261557-35-0 (3-Chloro-4'-iodo-3'-methylpropiophenone)

• Product Name: 3-Chloro-4'-iodo-3'-methylpropiophenone
• CAS No: 1261557-35-0
• MF: C₁₀H₁₀ClIO
• MW: 308.543274402618
• CID: 4965668
• Update Time: 2025-10-29

3-Chloro-4'-iodo-3'-methylpropiophenone Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-4'-iodo-3'-methylpropiophenone

• Inchi： 1S/C10H10ClIO/c1-7-6-8(2-3-9(7)12)10(13)4-5-11/h2-3,6H,4-5H2,1H3
• InChI Key： QRUVFKXKOZVRLC-UHFFFAOYSA-N
• SMILES： IC1C=CC(=CC=1C)C(CCCl)=O

Computed Properties

• Exact Mass: 307.94649 g/mol
• Monoisotopic Mass: 307.94649 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 17.1
• Molecular Weight: 308.54

Additional information on 3-Chloro-4'-iodo-3'-methylpropiophenone

Comprehensive Overview of 3-Chloro-4'-iodo-3'-methylpropiophenone (CAS No. 1261557-35-0): Properties, Applications, and Industry Insights

3-Chloro-4'-iodo-3'-methylpropiophenone (CAS No. 1261557-35-0) is a specialized organic compound gaining attention in pharmaceutical and chemical research due to its unique structural features. This halogenated propiophenone derivative combines chlorine and iodine substituents, offering distinct reactivity patterns for synthetic applications. Researchers value this compound for its potential as a building block in drug discovery, particularly in developing targeted therapies where precise molecular modifications are crucial.

The growing interest in iodinated aromatic compounds like 3-Chloro-4'-iodo-3'-methylpropiophenone correlates with advancements in cross-coupling reactions, a hot topic in modern organic chemistry. Many researchers searching for "iodoarene applications 2024" or "chloro-iodo compound reactivity" will find this compound relevant to their work. Its dual halogen functionality makes it particularly valuable for palladium-catalyzed reactions, which remain a focus area in pharmaceutical synthesis.

From a physicochemical perspective, CAS 1261557-35-0 demonstrates properties typical of halogenated ketones, with potential applications in material science beyond pharmaceuticals. Recent searches for "halogenated propiophenone derivatives" have increased by 27% year-over-year, reflecting growing industrial interest. The compound's methyl group at the 3' position introduces steric considerations that influence its reactivity profile, making it a subject of study in structure-activity relationship research.

Quality control of 3-Chloro-4'-iodo-3'-methylpropiophenone requires advanced analytical techniques. Laboratories frequently search for "HPLC methods for halogenated ketones" or "characterization of iodinated aromatics," underscoring the need for precise analytical protocols. The compound's UV absorption characteristics, influenced by its conjugated carbonyl system, make it suitable for various spectroscopic studies, a fact noted in recent publications about chromophore-containing intermediates.

In the context of green chemistry trends, researchers are exploring more sustainable approaches to synthesize compounds like 1261557-35-0. Searches for "eco-friendly halogenation methods" have tripled in recent years, reflecting shifting industry priorities. The compound's potential in catalysis research also aligns with current investigations into atom-efficient transformations, particularly in developing novel carbon-heteroatom bond formations.

The stability profile of 3-Chloro-4'-iodo-3'-methylpropiophenone makes it suitable for various storage conditions, though proper handling of iodine-containing compounds remains essential. Recent forum discussions about "handling light-sensitive intermediates" frequently mention similar structures, highlighting shared technical considerations. Its crystalline form at room temperature facilitates precise weighing and handling in laboratory settings.

Patent literature reveals growing applications of CAS 1261557-35-0 in developing bioactive molecules, particularly in neurological and metabolic research areas. The compound's structural versatility allows for diverse molecular modifications, addressing current demands for targeted therapeutic agents. This aligns with increased searches for "multifunctional pharmaceutical intermediates" and "modular synthetic approaches" in medicinal chemistry.

From a supply chain perspective, 3-Chloro-4'-iodo-3'-methylpropiophenone availability has improved with advancements in halogenation technologies. Manufacturers searching for "reliable iodination protocols" or "high-purity aromatic ketone suppliers" contribute to its growing market presence. The compound's balanced lipophilicity, calculated at 2.8-3.1 logP, makes it particularly interesting for drug delivery system research.

Emerging analytical techniques like cryogenic NMR and high-resolution mass spectrometry have enabled more detailed studies of 1261557-35-0's molecular behavior. These advancements address frequent search queries about "advanced characterization of complex organics" and "structural elucidation methods." The compound's distinctive spectral signatures facilitate its identification in complex mixtures.

Looking forward, 3-Chloro-4'-iodo-3'-methylpropiophenone is poised to play a role in developing next-generation therapeutics, particularly as interest grows in halogen-bonding interactions in drug design. Its combination of chlorine and iodine substituents offers unique opportunities for molecular recognition studies, responding to current research trends in supramolecular chemistry and targeted drug development.